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Pivalylbenzhydrazine at a Glance

The table below summarizes the core identifiers and basic pharmacological profile of Pivalylbenzhydrazine

(Pivhydrazine) based on the search results.

Property Description

Systematic Name N'-benzyl-2,2-dimethylpropanehydrazide [1] [2]

Other Names Pivhydrazine, Pivazide, Tersavid, Betamezid [1] [3] [4]

CAS Number 306-19-4 [3] [4] [2]

Molecular Formula C12H18N20 [1] [3] [2]

Molecular Weight 206.28 g/mol [3] [4] [2]

Drug Class Irreversible, non-selective Monoamine Oxidase Inhibitor (MAOI) [1]
Therapeutic Use Formerly used as an antidepressant (now discontinued) [1]
Mechanism of Action Potent inhibitor of monoamine oxidase (MAO) enzymes [3]
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Experimental Data and Research Findings

The following table consolidates the key experimental data available from a singular animal study. This

appears to be the primary source of quantitative in vivo data in the search results.

Aspect Experimental Details

Bioactivity Potent monoamine oxidase (MAO) inhibitor; decreases cartilage growth in normal
rats [3].

In Vivo Model Immature female rats (40 g, 3-4 weeks of age) [3] [4].

Dosage & 5 mg/kg; administered via intraperitoneal injection daily for 5 days [3] [4].

Regimen

Key Finding Inhibition of epiphyseal cartilage growth [3] [4].

Visualizing the Proposed Mechanism and Experimental
Workflow

While detailed signaling pathways are not described in the search results, the core mechanism and
experimental workflow can be visualized. The following Graphviz diagrams are based on the information

available.

Proposed Mechanism of Action as an MAOI
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This diagram illustrates the proposed mechanism by which Pivalylbenzhydrazine inhibits MAO enzymes,

leading to an accumulation of monoamines.

Documented In Vivo Experimental Workflow

Immature Female Rats ) Daily i.p. Injection ) Treatment Duration > Analysis of . .
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This flowchart outlines the key steps of the in vivo experiment from which the available data is derived [3]

[4].

Information Gaps and Limitations

It is important to contextualize the information provided above:

¢ Historical Compound: Pivalylbenzhydrazine is a discontinued drug from the 1960s [1]. The
available data is limited and may not reflect current research standards.
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e Limited Data: The search results yielded only one specific experimental protocol. Critical information
for researchers—such as pharmacokinetics (ADME), detailed toxicology, IC50 values for MAO-A
vs. MAO-B inhibition, and clinical data—is absent.

¢ Speculative Mechanism: The mechanism of action diagram is a generalized representation for
MAOIs. The search results did not provide specifics on Pivalylbenzhydrazine's binding affinity or
exact interactions with the MAO enzyme.

Suggestions for Further Research

Given the limited data available, your research would benefit from:

e Consulting Primary Literature: Search for the historical research articles cited in these summaries
on academic platforms like PubMed or through a university library.

¢ Exploring Modern MAOIs: Investigate current, clinically used MAO inhibitors (e.g., Selegiline,
Phenelzine) for which extensive pharmacological and toxicological data is readily available.

e Specialized Databases: Use professional chemical and pharmaceutical databases (e.g., PubChem,
DrugBank) which may contain more structured bioassay data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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